Cas no 2413884-29-2 (tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate
• CAS No: 2413884-29-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5674412
• PubChem ID: 66758720
• Update Time: 2025-05-20

tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413884-29-2
• EN300-26664909
• SCHEMBL655195
• tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate

• Inchi： 1S/C13H19NO3/c1-9-8-10(6-7-11(9)15)14(5)12(16)17-13(2,3)4/h6-8,15H,1-5H3
• InChI Key： BJLAAUDSAPXOHF-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(=C(C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate

Introduction to tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate (CAS No. 2413884-29-2)

Tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate, identified by the chemical compound identifier CAS No. 2413884-29-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) linked to a tert-butyl moiety and an aromatic ring substituted with hydroxyl and methyl groups. The structural features of this molecule not only contribute to its unique chemical properties but also open up diverse possibilities for its application in medicinal chemistry and drug development.

The tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate structure is derived from a combination of aromatic and aliphatic components, which synergistically enhance its reactivity and stability under various chemical conditions. The tert-butyl group, a branched alkyl group with three methyl substituents, provides steric hindrance and electronic effects that can influence the compound's interactions with biological targets. On the other hand, the aromatic ring substituted with a hydroxyl group at the 4-position and a methyl group at the 3-position introduces both hydrophilic and lipophilic characteristics, making it adaptable for different pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of carbamate derivatives due to their broad spectrum of biological activities. The CAS No. 2413884-29-2 compound has been studied for its potential role in modulating various enzymatic pathways and receptor interactions. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress, making it a promising candidate for further investigation in the development of therapeutic agents targeting chronic diseases.

One of the most compelling aspects of tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate is its versatility in synthetic chemistry. The presence of multiple functional groups allows for facile modifications, enabling chemists to tailor its properties for specific applications. For instance, the hydroxyl group can be engaged in etherification or esterification reactions, while the carbamate moiety can undergo nucleophilic substitution or decomposition reactions under appropriate conditions. These synthetic handles make this compound a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

The pharmaceutical industry has been increasingly leveraging advanced computational methods to predict the biological behavior of novel compounds before conducting expensive wet-lab experiments. The CAS No. 2413884-29-2 compound has been subjected to molecular docking studies to evaluate its binding affinity to various protein targets. These studies have revealed potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Such insights provide a rational basis for designing targeted interventions aimed at modulating these pathways.

Furthermore, the environmental impact of pharmaceutical compounds is a critical consideration in modern drug development. The tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate structure has been assessed for its biodegradability and toxicity profile. Initial findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, with no significant persistence in aquatic environments. Additionally, preliminary toxicological studies indicate low acute toxicity, reinforcing its potential as a safe candidate for further development.

The synthesis of tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between aromatic aldehydes or ketones with urea derivatives followed by subsequent functionalization steps to introduce the tert-butyl and hydroxymethyl groups. Advances in catalytic methods have enabled more efficient synthesis pathways, reducing waste generation and improving overall sustainability.

In conclusion, tert-butyl N-(4-hydroxy-3-methylphenyl)-N-methylcarbamate (CAS No. 2413884-29-2) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with promising preliminary biological activity, make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs.